Cas no 2097964-69-5 (2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2097964-69-5
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5723489
• PubChem ID: 121211913
• Update Time: 2025-05-21

2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2097964-69-5
• 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• F2198-2472
• AKOS026722067
• 2-(5-ethyl-3-thiophen-2-ylpyrazol-1-yl)acetonitrile
• 1H-Pyrazole-1-acetonitrile, 5-ethyl-3-(2-thienyl)-

• Inchi： 1S/C11H11N3S/c1-2-9-8-10(11-4-3-7-15-11)13-14(9)6-5-12/h3-4,7-8H,2,6H2,1H3
• InChI Key： KCOAANMSPUVRNY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CC)N(CC#N)N=1

Computed Properties

• Exact Mass: 217.06736854g/mol
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 375.3±37.0 °C(Predicted)
• pka: 0.83±0.10(Predicted)

Additional information on 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2097964-69-5)

2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile, identified by its CAS number 2097964-69-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyrazole core conjugated with a thiophene ring and an acetonitrile substituent. The structural arrangement of these functional groups imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile consists of a pyrazole ring at the 1-position substituted with an acetonitrile group, while the 3-position of the pyrazole is further functionalized with a thiophene ring. The thiophene ring is ethylated at the 5-position, adding an additional layer of complexity to its chemical behavior. This particular configuration allows for diverse interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, particularly those involving protein-protein interactions and enzyme inhibition. The pyrazole and thiophene moieties in 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile are known to exhibit significant binding affinity to biological macromolecules. This has led to its exploration as a potential lead compound in the synthesis of drugs targeting neurological disorders, cancer, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The pyrazole-thiophene hybrid structure of 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile is well-suited for interacting with the ATP-binding pockets of kinases, thereby inhibiting their activity. Several studies have demonstrated that derivatives of this compound can effectively disrupt aberrant signaling pathways in cancer cells, leading to promising results in preclinical trials.

The acetonitrile group in the molecule also contributes to its pharmacological properties by enhancing solubility and bioavailability. This feature is particularly important for drug development, as it ensures that the compound can be effectively absorbed and distributed throughout the body. Additionally, the presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of the compound's reactivity and binding affinity.

Recent advancements in computational chemistry have further facilitated the optimization of 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile as a drug candidate. Molecular docking studies have been instrumental in identifying key interactions between this compound and target proteins. These studies have revealed that the thiophene ring and pyrazole core are critical for binding to specific residues on the target protein, while the acetonitrile group helps stabilize the interaction through hydrogen bonding.

In addition to its potential as a kinase inhibitor, 2-(5-ethyl-3-(thiophen-2-yli)-1H-pyrazol-yli)acetonitrile has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By modulating inflammatory pathways, this compound may offer a novel approach to treating these conditions.

The synthesis of 2-(5-e-thyl--3--(thiophen--2--yli)--1H--pyrazol--1--yli)acet-onitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods not only enhance the synthetic route but also improve scalability for industrial production.

The pharmacokinetic profile of this compound is another area of active research. Understanding how drugs are absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining their efficacy and safety. Preliminary studies have indicated that 2-(5-e-thyl--3--(thiophen--2--yli)--1H--pyrazol--1--yli)acet-onitrile exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

The growing interest in natural product-inspired drug design has also led to investigations into derivatives of 2-(5-e-thyl--3--(thiophen--2--yli)--1H--pyrazol--1--yli)acet-onitrile. By incorporating elements from naturally occurring compounds into synthetic molecules, researchers aim to enhance potency and reduce side effects. Preliminary data suggest that such derivatives may exhibit improved selectivity and reduced toxicity compared to their parent compounds.

In conclusion, 2-(5-e-thyl--3--(thiophen--2-yli)--1H-pyr-a-zoli-acet-onitri-le (CAS No. 2097964-)69--) represents a promising scaffold for pharmaceutical development. Its unique structural features make it well-suited for targeting various diseases, particularly those involving kinases and inflammatory pathways. Ongoing research continues to uncover new applications for this compound, paving the way for innovative therapeutic strategies in medicine.